2-(3,5-Dichloro-6-methyl-2-oxopyrazin-1(2H)-yl)acetic acid

• Molecular Formula: C7H6Cl2N2O3
• Molecular Weight: 237.04 g/mol
• IUPAC Name: 2-(3,5-dichloro-2-methyl-6-oxopyrazin-1-yl)acetic acid
• InChI: InChI=1S/C7H6Cl2N2O3/c1-3-5(8)10-6(9)7(14)11(3)2-4(12)13/h2H2,1H3,(H,12,13)
• InChI Key: NRHHSELWZLPJTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=O)N1CC(=O)O)Cl)Cl

Description

2-(3,5-Dichloro-6-methyl-2-oxopyrazin-1(2H)-yl)acetic acid is a useful research compound. Its molecular formula is C7H6Cl2N2O3 and its molecular weight is 237.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ruthenium trichloride hydrate (114 mg, 0.547 mmol) was added to a stirred mixture of 1-allyl-3,5-dichloro-6-methylpyrazinone (5.45 g, 24.98 mmol) and sodium periodate (21.82 g, 0.102 mol) in water (75 ml), acetonitrile (50 ml) and carbon tetrachloride (50 ml). After 3 h the reaction mixture was extracted with methylene chloride (4 times) and the combined extracts were dried (Na2SO4) and evaporated in vacuo to a syrup. The 1H NMR (CDCl3) of this material showed it to be a 1:1 mixture of the acid and the aldehyde. The crude mixture was dissolved in acetone (50 ml) and Jones Reagent (2.7M) was added until the reaction remained orange. The reaction was then extracted into ethyl acetate which was then washed with brine, dried (Na2SO4) and evaporated in vacuo to give the title compound as a tan solid: